N-(3,5-dichlorophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H9Cl2NO2/c16-10-6-11(17)8-12(7-10)18-15(19)14-5-9-3-1-2-4-13(9)20-14/h1-8H,(H,18,19)
• InChI Key: LRGVTDCWZGQYRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H9Cl2NO2
• Molecular Weight: 306.1 g/mol

Description

Synthesis Analysis

The synthesis of benzofuran derivatives typically involves cyclocondensation reactions or other specialized synthetic strategies to construct the benzofuran core, followed by functionalization to introduce the desired substituents. For instance, a series of benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives were synthesized, demonstrating the versatility of reactions involving benzofuran cores for generating compounds with potential biological activity (Abedinifar et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds related to N-(3,5-dichlorophenyl)-1-benzofuran-2-carboxamide often features extensive intramolecular hydrogen bonds that stabilize their conformation. For example, structures exhibiting significant stabilization through these hydrogen bonds have been reported, demonstrating the importance of these interactions in determining the three-dimensional arrangement of molecules (Siddiqui et al., 2008).

Chemical Reactions and Properties

Benzofuran derivatives undergo various chemical reactions that modify their physical and chemical properties. The reactivity of these compounds can be attributed to the functional groups attached to the benzofuran core, allowing for diverse chemical transformations. For example, chlorosulfonation of N-benzyl carboxamides has been explored to introduce sulfonyl chloride groups, showcasing the chemical versatility of carboxamide derivatives (Cremlyn et al., 1989).

Physical Properties Analysis

The physical properties of benzofuran derivatives, such as solubility, melting point, and crystalline structure, are influenced by the nature of their substituents. These properties are crucial for understanding the compound's behavior in different environments and for applications in materials science.

Chemical Properties Analysis

The chemical properties of N-(3,5-dichlorophenyl)-1-benzofuran-2-carboxamide and related compounds, including their acidity, basicity, and reactivity towards various reagents, are essential for their application in chemical synthesis and drug design. Studies involving the synthesis and characterization of benzofuran derivatives provide valuable insights into their reactivity and potential applications (Abedinifar et al., 2018).